Cas no 339278-71-6 (2-Methyl-4-[(4-methylphenyl)methoxy]-6-[(phenylsulfanyl)methyl]pyrimidine)

• Product Name: 2-Methyl-4-[(4-methylphenyl)methoxy]-6-[(phenylsulfanyl)methyl]pyrimidine
• CAS No: 339278-71-6
• MF: C₂₀H₂₀N₂OS
• MW: 336.450603485107
• CID: 5742563
• PubChem ID: 1476646
• Update Time: 2025-05-22

2-Methyl-4-[(4-methylphenyl)methoxy]-6-[(phenylsulfanyl)methyl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-[(4-methylphenyl)methoxy]-6-(phenylsulfanylmethyl)pyrimidine
• 4L-363S
• 2-methyl-4-[(4-methylphenyl)methoxy]-6-[(phenylsulfanyl)methyl]pyrimidine
• 339278-71-6
• 2-Methyl-4-((4-methylbenzyl)oxy)-6-((phenylthio)methyl)pyrimidine
• 2-methyl-4-[(4-methylbenzyl)oxy]-6-[(phenylsulfanyl)methyl]pyrimidine
• AKOS005090664
• 2-Methyl-4-[(4-methylphenyl)methoxy]-6-[(phenylsulfanyl)methyl]pyrimidine

• Inchi： 1S/C20H20N2OS/c1-15-8-10-17(11-9-15)13-23-20-12-18(21-16(2)22-20)14-24-19-6-4-3-5-7-19/h3-12H,13-14H2,1-2H3
• InChI Key： DDFFZNFBLSSQNV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC1C=C(N=C(C)N=1)OCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 336.12963444g/mol
• Monoisotopic Mass: 336.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 60.3Ų

Additional information on 2-Methyl-4-[(4-methylphenyl)methoxy]-6-[(phenylsulfanyl)methyl]pyrimidine

Research Brief on 2-Methyl-4-[(4-methylphenyl)methoxy]-6-[(phenylsulfanyl)methyl]pyrimidine (CAS: 339278-71-6)

In recent years, the compound 2-Methyl-4-[(4-methylphenyl)methoxy]-6-[(phenylsulfanyl)methyl]pyrimidine (CAS: 339278-71-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The compound's unique structural features, including the methylphenylmethoxy and phenylsulfanylmethyl substituents, contribute to its bioactivity and selectivity, making it a subject of intense investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the compound's pharmacological effects. One key area of interest is its role as a potential inhibitor of certain kinase enzymes, which are implicated in a range of diseases, including cancer and inflammatory disorders. Preliminary in vitro assays have demonstrated that 2-Methyl-4-[(4-methylphenyl)methoxy]-6-[(phenylsulfanyl)methyl]pyrimidine exhibits inhibitory activity against specific kinase targets, with IC50 values in the low micromolar range. These findings suggest that the compound could serve as a lead structure for the development of novel kinase inhibitors.

Further research has explored the compound's pharmacokinetic properties and its potential for drug development. Studies have indicated that 2-Methyl-4-[(4-methylphenyl)methoxy]-6-[(phenylsulfanyl)methyl]pyrimidine possesses favorable solubility and stability profiles, which are critical for oral bioavailability. Additionally, in vivo experiments in animal models have provided preliminary evidence of its efficacy in reducing tumor growth and inflammation, further supporting its therapeutic potential. However, more extensive preclinical studies are needed to fully characterize its safety and efficacy profiles.

The synthesis and optimization of 2-Methyl-4-[(4-methylphenyl)methoxy]-6-[(phenylsulfanyl)methyl]pyrimidine have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, while structural modifications have been explored to enhance its bioactivity and reduce potential off-target effects. These efforts are crucial for advancing the compound toward clinical development and ensuring its suitability as a drug candidate.

In conclusion, 2-Methyl-4-[(4-methylphenyl)methoxy]-6-[(phenylsulfanyl)methyl]pyrimidine (CAS: 339278-71-6) represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure and demonstrated bioactivity make it a valuable subject for further research. Continued investigation into its mechanisms of action, pharmacokinetics, and synthetic optimization will be essential for realizing its full potential in the pharmaceutical industry. As the field progresses, this compound may pave the way for innovative treatments targeting kinase-related diseases.